Cas no 76608-48-5 (1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-)

1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)- structure
76608-48-5 structure
Product Name:1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-
CAS No:76608-48-5
MF:C15H23N3O
MW:261.36262345314
CID:537494
PubChem ID:56609707
Update Time:2025-04-19

1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)-
    • 1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)pent-1-en-3-one
    • 1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-pent-1-ene-3-one
    • DTXSID70718049
    • 1-Cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)pent-1-en-3-one
    • LVNLYKURNBAIBO-UHFFFAOYSA-N
    • 1-cyclohexyl-4,4-dimethyl-2-(1,2,4-triazol-1-yl)-pent-1-en-3-one
    • 76608-48-5
    • Inchi: 1S/C15H23N3O/c1-15(2,3)14(19)13(18-11-16-10-17-18)9-12-7-5-4-6-8-12/h9-12H,4-8H2,1-3H3
    • InChI Key: LVNLYKURNBAIBO-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)C(=CC1CCCCC1)N1C=NC=N1

Computed Properties

  • Exact Mass: 261.18429
  • Monoisotopic Mass: 261.184112366g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 4.3
  • Topological Polar Surface Area: 47.8Ų

Experimental Properties

  • PSA: 47.78

1-Penten-3-one, 1-cyclohexyl-4,4-dimethyl-2-(1H-1,2,4-triazol-1-yl)- Related Literature

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